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Abstract
Eilatin, a heptacyclic aromatic alkaloid, was first discovered and isolated from the marine

tunicate Eudistoma sp.[1] This technical guide provides a comprehensive overview of Eilatin,

detailing its discovery, origin, and known biological activities. The document summarizes all

available quantitative data on its anticancer properties, presents detailed experimental

protocols for key assays, and visualizes relevant pathways and workflows using Graphviz

diagrams. While the primary focus is on Eilatin, information on related compounds is included

to provide a broader context for its potential mechanisms of action.

Discovery and Origin
Eilatin was first isolated in 1988 from the purple tunicate Eudistoma sp., a marine invertebrate

found in the Red Sea.[2] It is a symmetrical heptacyclic aromatic alkaloid with the molecular

formula C₂₄H₁₂N₄.[1]

Chemical Structure
The chemical structure of Eilatin is dibenzo[b,j]dipyrido[4,3,2-de:2',3',4'-gh][3]phenanthroline.
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Chemical Structure of Eilatin

 

General Workflow for Eilatin Isolation
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Proposed Mechanism of Action for Eilatin
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Potential Signaling Pathways Affected by Eilatin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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